Cas no 2980-86-1 (1-isocyano-2,3-dimethylbenzene)

1-isocyano-2,3-dimethylbenzene structure
2980-86-1 structure
Product Name:1-isocyano-2,3-dimethylbenzene
CAS No:2980-86-1
MF:C9H9N
MW:131.174462080002
CID:240603
PubChem ID:2758614
Update Time:2025-04-19

1-isocyano-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-isocyano-2,3-dimethyl-
    • 2,3-Xylylisocyanide (7CI,8CI)
    • 1-isocyano-2,3-dimethylbenzene
    • xylyl isocyanide
    • BENZENE, 1-ISOCYANO-2,3-DIMETHYL- (9CI)
    • DTXSID501305997
    • SCHEMBL985928
    • 2980-86-1
    • AKOS006277760
    • EN300-1176876
    • 1-isocyano-2, 3-dimethylbenzene
    • Inchi: 1S/C9H9N/c1-7-5-4-6-9(10-3)8(7)2/h4-6H,1-2H3
    • InChI Key: FALDXOCRXXUAHJ-UHFFFAOYSA-N
    • SMILES: [N+](#[C-])C1=CC=CC(C)=C1C

Computed Properties

  • Exact Mass: 131.07357
  • Monoisotopic Mass: 131.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 4.4Ų

Experimental Properties

  • PSA: 4.36

1-isocyano-2,3-dimethylbenzene Pricemore >>

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